Cas no 52183-58-1 (Acetamide,N,N'-[1,2-ethanediylbis(sulfonyl-4,1-phenylene)]bis- (9CI))

• Product Name: Acetamide,N,N'-[1,2-ethanediylbis(sulfonyl-4,1-phenylene)]bis- (9CI)
• CAS No: 52183-58-1
• MF: C₁₈H₂₀N₂O₆S₂
• MW: 424.491202354431
• CID: 378376
• PubChem ID: 257559
• Update Time: 2025-04-19

Acetamide,N,N'-[1,2-ethanediylbis(sulfonyl-4,1-phenylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-[1,2-ethanediylbis(sulfonyl-4,1-phenylene)]bis- (9CI)
• 2-heptyl-6-methyl-1H-benzimidazole
• 2-Hepta-5-methylbenzimidazole
• 2-heptyl-5-methyl-1h-benzimidazole
• AC1L34UR
• AC1Q4Y7B
• CHEMBL170910
• CTK8D5469
• SureCN9721019
• SureCN9721027
• N,N'-[Ethane-1,2-diylbis(sulfonyl-4,1-phenylene)]diethanimidic acid
• NSC-85667
• DTXSID10966547
• NSC85667
• 52183-58-1

• Inchi： 1S/C18H20N2O6S2/c1-13(21)19-15-3-7-17(8-4-15)27(23,24)11-12-28(25,26)18-9-5-16(6-10-18)20-14(2)22/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： QJNFBDAXOYCGTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(CCS(C1C=CC(=CC=1)NC(C)=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 424.0764
• Monoisotopic Mass: 424.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 813°C at 760 mmHg
• Flash Point: 445.5°C
• Refractive Index: 1.612
• PSA: 126.48
• LogP: 4.15860